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Introduction

Cellotetraose is a tetrasaccharide, a carbohydrate composed of four D-glucose units linked by
-1,4 glycosidic bonds. As a fundamental repeating unit of cellulose, the most abundant
biopolymer on Earth, cellotetraose serves as a crucial model compound for studying cellulose
structure and enzymatic degradation. Its well-defined structure makes it an invaluable tool in
various research fields, including biofuel development, enzymology, and materials science.
Furthermore, recent studies have highlighted its role as a signaling molecule in plant defense
mechanisms and its potential as a prebiotic in promoting gut health, opening new avenues for
its application in agriculture and medicine.[1] This guide provides a comprehensive overview of
the molecular structure of cellotetraose, including its physicochemical properties, detailed
experimental protocols for its synthesis and analysis, and its role in biological pathways.

Molecular Structure and Properties

Cellotetraose is a linear oligosaccharide with the chemical formula C24H42021.[2] The
molecule consists of four glucose monomers in the pyranose form, connected by (3-1,4
glycosidic linkages. This specific linkage results in a straight-chain conformation, which is
characteristic of cellulose. The terminal glucose unit at one end possesses a reducing
hemiacetal group, while the other end has a non-reducing terminus.

Physicochemical Properties
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A summary of the key quantitative data for cellotetraose is presented in the table below.

Property Value Source
Molecular Formula C24H42021 PubChem][2]
Molecular Weight 666.58 g/mol PubChem][2]
CAS Number 38819-01-1 PubChem|[2]
Appearance White crystalline powder

Melting Point 252 °C (decomposition)

Optical Rotation ([a]D) +21.7° (c=3.38 in water) [3]
Computed XLogP3-AA -9.3 PubChem|[2]

2D Molecular Structure

The 2D structure of cellotetraose, illustrating the -1,4 glycosidic bonds between the four
glucose units, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Cellotetraose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013520#what-is-the-molecular-structure-of-
cellotetraose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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